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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B12374769 Get Quote

Introduction

C.I. Acid Yellow 42 is a water-soluble anionic dye.[1][2][3][4] While primarily utilized in the

textile and leather industries for dyeing protein-based materials like wool and silk, its properties

as an acid dye suggest its potential application in histological staining.[2][4][5] Acid dyes, in

acidic solutions, carry a net negative charge and bind to components with a net positive

charge, such as the cytoplasm and other proteins. This protocol outlines a proposed method for

the use of C.I. Acid Yellow 42 for staining protein components in formalin-fixed, paraffin-

embedded tissue sections. The bright yellow color of the dye provides a distinct visualization of

these elements.[1][2][3][4]

Principle of Staining

The staining mechanism of C.I. Acid Yellow 42, like other acid dyes, is based on electrostatic

interactions. In an acidic environment, the amino groups of tissue proteins are protonated,

resulting in a net positive charge. The negatively charged sulfonate groups of the Acid Yellow

42 molecule then bind to these positively charged sites, resulting in the characteristic yellow

staining of protein-rich structures. The intensity of the staining is dependent on the

concentration of the dye, the pH of the staining solution, and the duration of incubation.

Experimental Protocols
I. Preparation of Reagents
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C.I. Acid Yellow 42 Staining Solution (1% w/v):

Dissolve 1 g of C.I. Acid Yellow 42 powder in 100 mL of distilled water.

Add 1 mL of glacial acetic acid to acidify the solution (to approximately pH 2.5-3.5).

Stir until the dye is completely dissolved. The solution should be a clear lemon-yellow.[1]

[2][3]

Filter the solution before use to remove any undissolved particles.

Acid Alcohol (0.5% HCl in 70% Ethanol):

Add 0.5 mL of concentrated hydrochloric acid to 99.5 mL of 70% ethanol. Mix well.

Mayer's Hematoxylin Solution (Counterstain):

A commercially available, ripened Mayer's hematoxylin solution is recommended for

consistency.

II. Staining Procedure for Paraffin Sections

This protocol is designed for formalin-fixed, paraffin-embedded tissue sections cut at 4-5 µm

thickness.

Deparaffinization and Rehydration:

Immerse slides in two changes of xylene, each for 5-10 minutes.[6][7]

Transfer slides through two changes of absolute ethanol, each for 3-5 minutes.[6][7]

Hydrate through descending grades of ethanol: 95% and 70%, for 3 minutes each.[6][7]

Rinse gently in running tap water.

Staining with C.I. Acid Yellow 42:

Immerse slides in the 1% C.I. Acid Yellow 42 staining solution for 5-10 minutes.
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Rinse briefly in distilled water to remove excess stain.

Differentiation:

Quickly dip the slides in 0.5% acid alcohol (1-3 dips) to differentiate and remove

background staining.

Immediately rinse thoroughly in running tap water to stop the differentiation process.

Counterstaining:

Immerse slides in Mayer's hematoxylin for 3-5 minutes to stain the nuclei.

"Blue" the sections by rinsing in running tap water for 5 minutes until the nuclei turn blue.

Dehydration, Clearing, and Mounting:

Dehydrate the sections through ascending grades of ethanol: 70%, 95%, and two changes

of absolute ethanol, for 3 minutes each.

Clear the sections in two changes of xylene, for 5 minutes each.

Mount with a permanent mounting medium.

Expected Results:

Cytoplasm, muscle, collagen, and erythrocytes: Bright yellow

Nuclei: Blue to purple

Data Presentation
Table 1: Summary of Reagents and Incubation Times
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Step Reagent
Concentration/For
mula

Incubation Time

Deparaffinization Xylene N/A 2 x 5-10 min

Rehydration Absolute Ethanol 100% 2 x 3-5 min

95% Ethanol 95% 3 min

70% Ethanol 70% 3 min

Staining
C.I. Acid Yellow 42

Solution

1% w/v in 1% Acetic

Acid
5-10 min

Differentiation Acid Alcohol
0.5% HCl in 70%

Ethanol
1-3 dips

Counterstaining Mayer's Hematoxylin Commercial 3-5 min

Bluing Tap Water N/A 5 min

Dehydration 70% Ethanol 70% 3 min

95% Ethanol 95% 3 min

Absolute Ethanol 100% 2 x 3 min

Clearing Xylene N/A 2 x 5 min
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Caption: Workflow for C.I. Acid Yellow 42 staining of paraffin sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acid Yellow 42 | 6375-55-9 [chemicalbook.com]

2. worlddyevariety.com [worlddyevariety.com]

3. acid yellow 42 (C.I. 22910) [chembk.com]

4. Acid Yellow 42 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]

5. echemi.com [echemi.com]

6. Fluorescent IHC Protocol: Paraffin-embedded Tissue Sections: R&D Systems
[rndsystems.com]

7. Staining Paraffin Sections by PAP Procedure | Rockland [rockland.com]

To cite this document: BenchChem. [Application Notes: C.I. Acid Yellow 42 Staining for
Paraffin Sections]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374769#c-i-acid-yellow-42-staining-procedure-for-
paraffin-sections]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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